Cas no 2091160-98-2 (5-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde)

• Product Name: 5-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
• CAS No: 2091160-98-2
• MF: C₅H₂BrF₃N₂O
• MW: 242.981390476227
• MDL: MFCD34168180
• CID: 5463294
• PubChem ID: 131417913
• Update Time: 2025-06-22

5-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
• Z2733445532

• MDL： MFCD34168180
• Inchi： 1S/C5H2BrF3N2O/c6-3-1-10-4(2-12)11(3)5(7,8)9/h1-2H
• InChI Key： WJNDBLXQULCZRL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)N1C(F)(F)F

Computed Properties

• Exact Mass: 241.93026 g/mol
• Monoisotopic Mass: 241.93026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.98
• XLogP3: 2
• Topological Polar Surface Area: 34.9

Additional information on 5-bromo-1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde

5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde: A Comprehensive Overview

5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde is a highly specialized organic compound with the CAS number 2091160-98-2. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of a bromine atom at the 5-position and a trifluoromethyl group at the 1-position, along with a carbaldehyde group at the 2-position, makes this compound unique and highly functionalized. Its structure is characterized by the combination of electron-withdrawing groups (EWGs), which significantly influences its chemical reactivity and biological activity.

The synthesis of 5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution using triflic acid or other suitable fluorinating agents. The bromine atom is introduced via electrophilic substitution or through Sandmeyer-type reactions. The carbaldehyde group is typically introduced through oxidation of a corresponding alcohol or aldehyde precursor.

Recent studies have highlighted the potential of 5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde in various fields, including drug discovery, materials science, and catalysis. The compound's unique electronic properties make it an attractive candidate for use as a ligand in transition metal-catalyzed reactions. For instance, researchers have explored its role in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as a directing group and stabilizes metal intermediates.

In the realm of medicinal chemistry, 5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde has shown promise as a lead compound for designing bioactive molecules. Its imidazole ring provides a rigid framework that can interact with biological targets such as enzymes and receptors. The bromine atom and trifluoromethyl group enhance the compound's lipophilicity and bioavailability, making it suitable for drug delivery applications. Recent studies have demonstrated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.

The compound's electronic properties also make it an interesting candidate for use in optoelectronic materials. The conjugated system in the imidazole ring allows for efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have investigated its ability to act as an electron-deficient acceptor material in donor-acceptor systems, where it facilitates charge separation and improves device performance.

From a synthetic chemistry perspective, 5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde serves as a versatile building block for constructing more complex molecules. Its functional groups allow for further derivatization through alkylation, acylation, or coupling reactions. For example, the carbaldehyde group can be converted into an amine or ester functionality, enabling the synthesis of diverse heterocyclic compounds with tailored properties.

In conclusion, 5-Bromo-1-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure, combined with its electronic properties and functional groups, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.